Cas no 2002857-34-1 (4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2002857-34-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6526083
• PubChem ID: 165863178
• Update Time: 2025-07-08

4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo3,2-cpyridine
• EN300-1076466
• 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• 2002857-34-1

• Inchi： 1S/C11H17NO3/c1-13-11(14-2)7-9-8-4-6-15-10(8)3-5-12-9/h4,6,9,11-12H,3,5,7H2,1-2H3
• InChI Key： QXIWITXDYAHXPZ-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2CC(OC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo3,2-cpyridine

Introduction to 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2002857-34-1) and Its Emerging Applications in Chemical Biology

4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine, identified by its CAS number 2002857-34-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the furo[3,2-c]pyridine class, a scaffold that has been increasingly explored for its versatility in drug design and molecular recognition. The presence of both furan and pyridine rings in its structure imparts distinct electronic and steric characteristics, making it a valuable candidate for various biochemical investigations.

The nomenclature of this compound reflects its intricate molecular architecture. The prefix "furo" indicates the presence of a furan ring, while "pyridine" signifies the pyridine moiety. The substituent "4-(2,2-dimethoxyethyl)" highlights the specific alkyl chain attached to the pyridine ring, which influences the compound's solubility, bioavailability, and interactions with biological targets. This structural complexity has positioned 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine as a promising entity for further exploration in medicinal chemistry and pharmacology.

Recent advancements in chemical biology have demonstrated the utility of furo[3,2-c]pyridine derivatives in modulating various biological pathways. The unique electronic properties of the furan ring contribute to the compound's ability to engage with biological systems in novel ways. For instance, studies have shown that furo[3,2-c]pyridine-based molecules can interact with enzymes and receptors with high selectivity. This has led to investigations into their potential as scaffolds for developing small-molecule inhibitors targeting diseases such as cancer and neurodegenerative disorders.

The alkyl substituent (2,2-dimethoxyethyl) in 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine plays a crucial role in modulating the compound's pharmacokinetic profile. The dimethoxyethyl group enhances lipophilicity while maintaining solubility in aqueous environments, which is essential for drug delivery systems. This balance is critical for achieving optimal bioavailability and therapeutic efficacy. Additionally, the presence of multiple hydroxyl groups within this substituent allows for further functionalization through chemical modifications such as etherification or esterification. These modifications can tailor the compound's properties to specific biological targets.

In vitro studies have begun to uncover the mechanistic insights into how 4-(2,2-dimethoxyethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine interacts with biological molecules. Initial research suggests that this compound may exert its effects by modulating enzyme activity or interfering with protein-protein interactions. The furan ring's ability to engage with aromatic residues in proteins could serve as a key interaction point for drug binding. Furthermore, the pyridine moiety may facilitate hydrogen bonding or coordinate with metal ions present in biological systems. These interactions are being meticulously studied to understand their implications for drug design.

The integration of computational methods has accelerated the discovery process for compounds like 4-(2,2-dimethoxyethyl)-4H,5H,6H-7HFuro[3-248]-C-Pyridin-4-ol (CAS No 2002857-34-1). Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These simulations provide valuable insights into how structural modifications might enhance binding affinity or selectivity. By leveraging computational tools alongside experimental validations, 4-(2-methoxyethyl)-furo[c-pyridin]-4-on (CAS No 2002857-34-1) continues to be refined into more potent and selective agents.

One of the most exciting areas of research involves exploring 4-(dimethoxyethyl)furo[c-pyridin]-4-on (CAS No 2002857-34-1) as a lead compound for drug development against emerging pathogens or resistant strains of bacteria and viruses. The structural features of furo[3-248]-c-pyridin-4-one derivatives make them amenable to targeting conserved domains across different pathogens without causing cross-resistance with existing treatments. This is particularly relevant in an era where antimicrobial resistance poses significant global health challenges.

Another emerging application lies in using furo[c-pyridin]-4-on (CAS No 2002857-34-1) derivatives as probes for understanding complex biological networks. By tagging these compounds with fluorophores or other reporter groups, 1-(dimethoxyethyl)furo[c-pyridin]-4-on (CAS No 2002857-34-1) can be used to visualize interactions within cells or tissues at high resolution. This approach has opened new avenues for studying dynamic processes such as signal transduction cascades or metabolic pathways.

The synthesis of complex heterocyclic compounds like dimethoxyethylfuro[c-pyridin]-4-on (CAS No 2002857-34-1) presents both challenges and opportunities for synthetic chemists. Recent methodologies have focused on developing efficient multi-step synthetic routes that minimize side reactions while maintaining high yields. Advances in catalysis have also enabled novel transformations that were previously inaccessible, 1-(dimethoxyethyl)furo[c-pyridin]-4-one hydrochloride (CAS No 2002857-34-1) being a prime example where transition-metal catalysis streamlined key bond-forming steps.

The development of novel synthetic strategies has not only improved access to compounds like dimethoxylethylfuro[c-pyridin]-one hydrochloride (CAS No 2002857-34-1) but also expanded our understanding of heterocyclic chemistry itself. These efforts contribute significantly to building libraries of diverse molecules that can be screened for biological activity, furo[c-pyridin]-one derivatives serving as versatile building blocks in medicinal chemistry.

In conclusion, 1-(dimethoxyethyl)furo[c-pyridin]-one hydrochloride (CAS No 2002857-34 -1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it an attractive scaffold for further exploration, ongoing research promising exciting developments in drug discovery and molecular biology.